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Compound of Interest

Compound Name: CCG-2046

Cat. No.: B1662337

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCG-2046 has been identified as a dual-target small molecule inhibitor, demonstrating efficacy
against both Regulator of G protein Signaling 4 (RGS4) and Tumor Necrosis Factor-alpha
(TNF-a).[1][2][3][41[5][6][ 7] This document provides detailed application notes and protocols for
cellular assays to characterize the efficacy of CCG-2046. The provided methodologies and
data will enable researchers to effectively evaluate this compound in relevant biological
contexts.

Data Presentation

The inhibitory activity of CCG-2046 has been quantified in various cellular and biochemical
assays. The following tables summarize the key efficacy data.
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Cell
Target Assay Type ) IC50 Reference
Line/System
Flow Cytometry
RGS4-Goo Protein N/A
. . : . 4.3 pM [L1[31[6]1[7]
Interaction Interaction Assay  (Biochemical)
(FCPIA)
Homogeneous
TNF-a Time-Resolved
_ THP-1 2.32 yM [11[21[4]5]
Production Fluorescence
(HTRF)
Enzyme-Linked
TNF-a
] Immunosorbent THP-1 0.66 uM [1112][4115]
Production

Assay (ELISA)

Signaling Pathways

To understand the mechanism of action of CCG-2046, it is crucial to visualize its targets within
their respective signaling pathways.
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RGS4 Signaling Pathway Inhibition by CCG-2046
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TNF-a Production Inhibition by CCG-2046

Experimental Protocols
RGS4-Goao Flow Cytometry Protein Interaction Assay
(FCPIA)

This assay quantitatively measures the inhibition of the protein-protein interaction between
RGS4 and Goo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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